Cas no 20872-28-0 (Ethyl 2-(4-hydroxyphenoxy)acetate)

• Product Name: Ethyl 2-(4-hydroxyphenoxy)acetate
• CAS No: 20872-28-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD12025129
• CID: 835462
• PubChem ID: 13187337
• Update Time: 2025-04-19

Ethyl 2-(4-hydroxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-hydroxyphenoxy)acetate
• Acetic acid, (4-hydroxyphenoxy)-, ethyl ester
• (4-hydroxyphenoxy)acetic acid ethyl ester
• (4-hydroxy-phenoxy)-acetic acid ethyl ester
• (4-Hydroxy-phenoxy)-essigsaeure-aethylester
• AGN-PC-00LCLR
• CHEBI:171617
• CHEMBL294913
• EN300-91580
• ethyl (4-hydroxyphenoxy)acetate
• ethyl 2-(4-hydroxyphenoxy)-acetate
• ethyl 2-(4-hydroxyphenoxy)ethanoate
• KB-76976
• SureCN434786
• Acetic acid, 2-(4-hydroxyphenoxy)-, ethyl ester
• ethyl-4-hydroxyphenoxyacetate
• Ethyl 4-hydroxyphenoxyacetate
• ethyl 4-hydroxyphenoxy-acetate
• PBQNKBWWOXOAOE-UHFFFAOYSA-N
• BDBM50114878
• 3633AH
• NE18313
• 4-Hydroxyphenoxyacetic acid ethyl ester
• Z120022415
• CS-13664
• ETHYL2-(4-HYDROXYPHENOXY)ACETATE
• Z1200224157
• 20872-28-0
• A1-10092
• SCHEMBL434786
• AKOS022182130
• DB-351310
• CS-M0586
• DTXSID70525876

• MDL： MFCD12025129
• Inchi： 1S/C10H12O4/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9/h3-6,11H,2,7H2,1H3
• InChI Key： PBQNKBWWOXOAOE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.8

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives